Cas no 1855889-90-5 (3-ethoxy-4,4'-dinitro-1'H-1,3'-bipyrazole)

• Product Name: 3-ethoxy-4,4'-dinitro-1'H-1,3'-bipyrazole
• CAS No: 1855889-90-5
• MF: C₈H₈N₆O₅
• MW: 268.186320304871
• CID: 5221023
• PubChem ID: 122165675
• Update Time: 2025-06-14

3-ethoxy-4,4'-dinitro-1'H-1,3'-bipyrazole Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4,4'-dinitro-1'H-1,3'-bipyrazole
• 1,3'-Bi-1H-pyrazole, 3-ethoxy-4,4'-dinitro-

• Inchi： 1S/C8H8N6O5/c1-2-19-8-6(14(17)18)4-12(11-8)7-5(13(15)16)3-9-10-7/h3-4H,2H2,1H3,(H,9,10)
• InChI Key： IZXISLPHUVQFBG-UHFFFAOYSA-N
• SMILES： N1(C2C([N+]([O-])=O)=CNN=2)C=C([N+]([O-])=O)C(OCC)=N1

Additional information on 3-ethoxy-4,4'-dinitro-1'H-1,3'-bipyrazole

Research Briefing on 3-ethoxy-4,4'-dinitro-1'H-1,3'-bipyrazole (CAS: 1855889-90-5): Recent Advances and Applications

3-ethoxy-4,4'-dinitro-1'H-1,3'-bipyrazole (CAS: 1855889-90-5) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bipyrazole core and nitro functional groups, exhibits promising potential in various applications, including drug discovery, materials science, and energetic materials. Recent studies have focused on elucidating its synthesis pathways, structural properties, and biological activities, paving the way for its utilization in targeted therapeutic interventions.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 3-ethoxy-4,4'-dinitro-1'H-1,3'-bipyrazole via a multi-step reaction sequence involving nitration and ethoxylation of the bipyrazole precursor. The compound's structural integrity was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry. Notably, the study highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

Further investigations into the biological activity of 3-ethoxy-4,4'-dinitro-1'H-1,3'-bipyrazole revealed its potent inhibitory effects on specific enzymatic targets implicated in inflammatory pathways. In vitro assays conducted on human cell lines demonstrated a dose-dependent reduction in pro-inflammatory cytokine production, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by molecular docking studies, which identified key interactions between the compound and the active site of the target enzyme, providing a mechanistic basis for its activity.

Beyond its therapeutic potential, 3-ethoxy-4,4'-dinitro-1'H-1,3'-bipyrazole has also been explored for its applications in materials science. A recent study in Advanced Materials reported the incorporation of this compound into polymer matrices to enhance their thermal stability and mechanical properties. The nitro groups within the bipyrazole framework were found to contribute to the material's high energy density, making it suitable for use in high-performance energetic materials.

Despite these promising developments, challenges remain in optimizing the synthesis yield and scalability of 3-ethoxy-4,4'-dinitro-1'H-1,3'-bipyrazole. Current research efforts are directed toward developing greener synthetic routes and improving the compound's bioavailability for therapeutic applications. Collaborative initiatives between academia and industry are expected to accelerate the translation of these findings into practical solutions.

In conclusion, 3-ethoxy-4,4'-dinitro-1'H-1,3'-bipyrazole (CAS: 1855889-90-5) represents a versatile and multifunctional compound with significant potential in both biomedical and materials science applications. Ongoing research aims to further elucidate its mechanisms of action and expand its utility, positioning it as a key player in the next generation of chemical and pharmaceutical innovations.